Cas no 862729-79-1 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(2-fluoroethyl)-3-iodo-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(2-fluoroethyl)-3-iodo-
• CAS No: 862729-79-1
• MF: C₇H₇FIN₅
• MW: 307.066855669022
• CID: 1847942
• Update Time: 2024-11-26

1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(2-fluoroethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(2-fluoroethyl)-3-iodo-

• Inchi： 1S/C7H7FIN5/c8-1-2-14-7-4(5(9)13-14)6(10)11-3-12-7/h3H,1-2H2,(H2,10,11,12)
• InChI Key： BPYFUUBBCDRJFZ-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2C(I)=NN(CCF)C2=N1

Experimental Properties

• Density: 2.35±0.1 g/cm3(Predicted)
• Boiling Point: 455.0±45.0 °C(Predicted)
• pka: 3.03±0.30(Predicted)